Cas no 2580181-89-9 (3-(benzyloxy)carbonyl-2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 3-(benzyloxy)carbonyl-2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2580181-89-9
• MF: C₁₆H₂₁NO₄S
• MW: 323.407243490219
• CID: 5658306
• PubChem ID: 165891073
• Update Time: 2025-06-15

3-(benzyloxy)carbonyl-2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(benzyloxy)carbonyl]-2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylic acid
• 2580181-89-9
• EN300-27725334
• 3-(benzyloxy)carbonyl-2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylic acid

• Inchi： 1S/C16H21NO4S/c1-11(2)8-14-17(13(10-22-14)15(18)19)16(20)21-9-12-6-4-3-5-7-12/h3-7,11,13-14H,8-10H2,1-2H3,(H,18,19)
• InChI Key： NAGITPPLKHYJTG-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)N(C(=O)OCC2C=CC=CC=2)C1CC(C)C

Computed Properties

• Exact Mass: 323.11912932g/mol
• Monoisotopic Mass: 323.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-(benzyloxy)carbonyl-2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylic acid

Comprehensive Analysis of 3-(benzyloxy)carbonyl-2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 2580181-89-9)

3-(benzyloxy)carbonyl-2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 2580181-89-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated for convenience, belongs to the thiazolidine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both benzyloxycarbonyl and carboxylic acid functional groups makes it a versatile intermediate in synthetic chemistry, particularly in peptide synthesis and drug development.

In recent years, the demand for customized chemical intermediates like 3-(benzyloxy)carbonyl-2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylic acid has surged, driven by advancements in targeted drug delivery and bioconjugation techniques. Researchers are increasingly exploring its potential in designing prodrugs and enzyme inhibitors, aligning with the growing trend of precision medicine. The compound's unique structure allows for selective modifications, making it a valuable tool in structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS No. 2580181-89-9 is often synthesized via multistep organic reactions, including condensation and protection-deprotection strategies. Its thiazolidine core is particularly noteworthy, as it mimics natural motifs found in bioactive molecules. This has led to its inclusion in libraries for high-throughput screening (HTS), a method widely adopted in drug discovery pipelines. The compound's stability under physiological conditions further enhances its applicability in in vitro and in vivo assays.

The pharmacokinetic properties of 3-(benzyloxy)carbonyl-2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylic acid are also under investigation, with a focus on its metabolic pathways and bioavailability. These studies are critical for optimizing its use in therapeutic formulations. Additionally, the compound's compatibility with green chemistry principles has been explored, addressing the industry's shift toward sustainable synthesis methods.

In the context of market trends, CAS No. 2580181-89-9 is frequently searched alongside terms like "peptide coupling reagents", "heterocyclic building blocks", and "pharmaceutical intermediates". Its relevance to cancer research and neurodegenerative diseases has also been highlighted in recent publications, reflecting the broader interest in disease-modifying agents. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in next-generation biopharmaceutical innovations.